Cas no 2011150-71-1 (2-chloro-1-methyl-1H-imidazol-5-amine)

• Product Name: 2-chloro-1-methyl-1H-imidazol-5-amine
• CAS No: 2011150-71-1
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• CID: 6416738
• PubChem ID: 147643709
• Update Time: 2025-05-25

2-chloro-1-methyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methyl-1H-imidazol-5-amine
• 1H-Imidazol-5-amine, 2-chloro-1-methyl-
• EN300-1276321
• 2011150-71-1

• Inchi： 1S/C4H6ClN3/c1-8-3(6)2-7-4(8)5/h2H,6H2,1H3
• InChI Key： GIDCPNPHWQHLLL-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C(N)=CN=1

Computed Properties

• Exact Mass: 131.0250249g/mol
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.6±34.0 °C(Predicted)
• pka: 4.67±0.25(Predicted)

Additional information on 2-chloro-1-methyl-1H-imidazol-5-amine

Introduction to CAS No 2011150-71-1: 2-Chloro-1-Methyl-1H-Imidazol-5-Amine

The compound CAS No 2011150-71-1, also known as 2-chloro-1-methyl-1H-imidazol-5-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse applications in drug discovery, materials science, and chemical synthesis. The structure of this compound consists of an imidazole ring substituted with a chlorine atom at position 2 and a methyl group at position 1, along with an amino group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of imidazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of 2-chloro-1-methyl-1H-imidazol-5-amine as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. The presence of the chlorine atom and methyl group in the molecule enhances its stability and bioavailability, making it a promising candidate for further pharmacological investigations.

In terms of synthesis, the preparation of CAS No 2011150-71-1 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis often include chloroacetic acid and ammonia derivatives, which undergo a series of transformations to yield the final product. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

The applications of 2-chloro-1-methyl-1H-imidazol-5-amine extend beyond pharmacology into areas such as catalysis and materials science. For example, this compound has been investigated as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex intermediates with high selectivity. Additionally, its ability to form stable complexes with metal ions makes it a valuable component in the development of new materials for electronic devices.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of CAS No 2011150-744 is crucial for ensuring its safe use in industrial and medical applications. Recent studies have employed advanced analytical techniques such as LCMS (Liquid Chromatography-Mass Spectrometry) to evaluate its biodegradation under various environmental conditions. These findings underscore the importance of sustainable practices in the handling and disposal of such compounds.

In conclusion, CAS No 20486683, or 2-chloro-(E)-3-(4-fluorophenyl)acrylamide, represents a versatile building block in modern organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with ongoing advancements in synthetic methodologies and application development, positions it as a key molecule for future innovations in drug discovery and material science.